Cas no 108814-05-7 (D-Alanine,N-(N-methyl-L-alanyl)- (9CI))

• Product Name: D-Alanine,N-(N-methyl-L-alanyl)- (9CI)
• CAS No: 108814-05-7
• MF: C₇H₁₄N₂O₃
• MW: 174.197661876678
• CID: 128176
• Update Time: 2024-01-24

D-Alanine,N-(N-methyl-L-alanyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Alanine,N-(N-methyl-L-alanyl)- (9CI)
• D-Alanine, N-(N-methyl-L-alanyl)- (9CI)

• Inchi： 1S/C7H14N2O3/c1-4(8-3)6(10)9-5(2)7(11)12/h4-5,8H,1-3H3,(H,9,10)(H,11,12)/t4-,5+/m0/s1
• InChI Key： BNOGWBQUPQZAPG-CRCLSJGQSA-N
• SMILES： C(O)(=O)[C@@H](C)NC(=O)[C@H](C)NC

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 174.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2

Experimental Properties

• PSA: 52.54